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Compound of Interest

Compound Name: Methyl 3-amino-5-cyanobenzoate

Cat. No.: B178092

An In-depth Technical Guide on the Safety and Handling of Methyl 3-amino-5-cyanobenzoate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal safety endorsement or warranty. The information provided is compiled from available
safety data for structurally similar compounds and general principles of chemical safety. It is
imperative that all users of Methyl 3-amino-5-cyanobenzoate conduct a thorough risk
assessment and consult the specific Safety Data Sheet (SDS) provided by the supplier before
handling this chemical.

Introduction

Methyl 3-amino-5-cyanobenzoate is a bifunctional aromatic compound containing amino,
cyano, and methyl ester functional groups. Its chemical structure makes it a valuable
intermediate in the synthesis of various pharmaceutical compounds and other complex organic
molecules. The presence of the cyano and amino moieties necessitates a comprehensive
understanding of its potential hazards and the implementation of rigorous safety protocols to
ensure the well-being of laboratory personnel. This guide provides a detailed overview of the
safety and handling procedures for Methyl 3-amino-5-cyanobenzoate.

Physicochemical and Toxicological Data
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Quantitative toxicological data for Methyl 3-amino-5-cyanobenzoate is not readily available.
The following table summarizes its known physicochemical properties and provides estimated
hazard classifications based on data from structurally related aminobenzoate and
cyanobenzoate derivatives.
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Property Value Reference/Notes

) Methyl 3-amino-5-
Chemical Name

cyanobenzoate
CAS Number 199536-01-1 [1]
Molecular Formula CoHsN202 [1]
Molecular Weight 176.17 g/mol [1]

Off-white to light-yellow to
Physical Form yellow-brown powder or [2]

crystals.

Keep in a dark place, under an

Storage Temperature inert atmosphere, at room [2]
temperature.

GHS Pictogram GHSO07 (Exclamation Mark) [2]

Signal Word Warning [2]

) [2] Based on data for similar
Hazard Statements H302: Harmful if swallowed.
compounds.

H312: Harmful in contact with Based on data for 2-Amino-5-

skin. cyano-3-methylbenzoic acid.[3]
Based on data for 2-Amino-5-

H315: Causes skin irritation. ) )
cyano-3-methylbenzoic acid.[3]

H319: Causes serious eye Based on data for 2-Amino-5-

irritation. cyano-3-methylbenzoic acid.[3]

. Based on data for 2-Amino-5-

H332: Harmful if inhaled. ) )
cyano-3-methylbenzoic acid.[3]

H335: May cause respiratory Based on data for Methyl 3-

irritation. amino-5-chlorobenzoate.[4]
P280: Wear protective

Precautionary Statements gloves/protective clothing/eye [2]

protection/face protection.
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P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if (2]
present and easy to do.

Continue rinsing.

Hazard Identification and First Aid

The primary hazards associated with Methyl 3-amino-5-cyanobenzoate are related to its
potential toxicity if ingested, inhaled, or absorbed through the skin, and its capacity to cause
skin and eye irritation.[2][3] The cyano group presents a potential for the release of highly toxic
hydrogen cyanide gas if it comes into contact with strong acids.

First Aid Measures
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Exposure Route Procedure

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If the
) person is not breathing, give artificial respiration,
Inhalation I
but do not use mouth-to-mouth resuscitation to
avoid exposing the rescuer.[5] Seek immediate

medical attention.

Immediately remove all contaminated clothing.
Wash the affected skin area with copious

Skin Contact amounts of soap and water for at least 15
minutes.[6] Seek medical attention if irritation

persists.

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to
Eye Contact lift the upper and lower eyelids.[6] Remove

contact lenses if it is safe to do so. Seek

immediate medical attention.

Do not induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cups of water or milk.
Ingestion . .
[7] Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Experimental Protocols
Synthesis of Methyl 3-amino-5-cyanobenzoate

A general procedure for the synthesis of Methyl 3-amino-5-cyanobenzoate involves the
reduction of a nitro group to an amino group.[8][9]

Materials:

e Methyl 3-cyano-5-nitrobenzoate
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10% Palladium on carbon (Pd/C) catalyst

Methanol

Tetrahydrofuran (THF)

Standard laboratory glassware

Filtration apparatus
Procedure:

» In a well-ventilated chemical fume hood, add 10% Pd/C catalyst to a solution of Methyl 3-
cyano-5-nitrobenzoate (25 mmol) in a mixture of methanol (200 mL) and tetrahydrofuran
(200 mL).[8][9]

 Stir the reaction mixture at room temperature for 4 hours.[8][9]
e Monitor the reaction to completion (e.g., by TLC).
o Upon completion, carefully remove the catalyst by filtration through a pad of celite.

o Concentrate the filtrate under reduced pressure to obtain Methyl 3-amino-5-
cyanobenzoate.[3][9] The reported yield is 95%.[8]

Decontamination and Spill Response

For small spills inside a chemical fume hood:

o Wear appropriate PPE, including double gloves, a lab coat, and safety goggles.[10]

Cover the spill with an absorbent material.

For spills of cyanide-containing compounds, first, decontaminate the area with a pH 10 buffer
solution, followed by a freshly prepared 10% bleach solution.[6][11]

Wipe the area clean, working from the outside of the spill inward.

Collect all contaminated materials in a sealed container for hazardous waste disposal.[10]
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For spills outside of a fume hood:

e Evacuate the area immediately.[11]

» Alert others in the vicinity and contact emergency services.[11]
e Prevent the entry of unprotected personnel.

Mandatory Visualizations
Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Methyl 3-amino-5-cyanobenzoate

Preparation

Review SDS

:

Don Appropriate PPE

:

Verify Fume Hood Function

HanLIing

Weigh Compound in Fume Hood

:

Transfer to Reaction Vessel

:

Conduct Reaction in Fume Hood

Cleanup $ Disposal

Decontaminate Glassware

:

Dispose of Waste in Labeled Container

:

Doff PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 3-amino-5-cyanobenzoate.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b178092?utm_src=pdf-body-img
https://www.benchchem.com/product/b178092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Response for Accidental Exposure

Emergency Response for Accidental Exposure

Accidental Exposure Occurs

Actions

@im from Conta@

First Aid

Provide SDS to Emergency@

Do NOT Perform Mouth-to-Mouth

Administer Oxygen (if trained)

Click to download full resolution via product page
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Caption: Emergency response workflow for accidental exposure.

Handling and Storage

Handling:

Always handle Methyl 3-amino-5-cyanobenzoate inside a certified chemical fume hood to
avoid inhalation of dust.[10]

e Avoid contact with skin and eyes by wearing appropriate personal protective equipment
(PPE).[12]

e Minimize dust generation during handling.[7]

o Keep away from strong acids and strong oxidizing agents.

e Do not eat, drink, or smoke in the laboratory.[13]

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]
» Keep in a dark place under an inert atmosphere.[2]

e Store away from incompatible materials.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when working with this compound.
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Protection Type Recommended Equipment

Chemical safety goggles and a face shield
Eye/Face Protection should be worn, especially when there is a risk

of splashing.[12]

A lab coat and chemical-resistant gloves (e.g.,
Skin Protection nitrile or neoprene) are mandatory.[12] It is
recommended to wear double gloves.[10]

A NIOSH-approved respirator with appropriate
) ) cartridges should be used if there is a risk of
Respiratory Protection ) ] ) ] )
inhaling dust, or if work is being performed

outside of a chemical fume hood.[7]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

e Incompatible Materials: Strong oxidizing agents and strong acids. Contact with strong acids
may produce highly toxic hydrogen cyanide gas.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, nitrogen oxides, and hydrogen cyanide.

Disposal Considerations

All waste containing Methyl 3-amino-5-cyanobenzoate should be treated as hazardous waste
and disposed of in accordance with local, state, and federal regulations.[10] Do not dispose of
this chemical down the drain.

This guide provides a foundational understanding of the safety and handling requirements for
Methyl 3-amino-5-cyanobenzoate. Adherence to these guidelines, in conjunction with a
thorough review of the supplier's SDS and a comprehensive, lab-specific risk assessment, is

essential for maintaining a safe research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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